3-{[(2,4-dichlorobenzoyl)oxy]imino}-1-[3-(trifluoromethyl)benzyl]-1,3-dihydro-2H-indol-2-one

• IUPAC Name: [(Z)-[2-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]indol-3-ylidene]amino] 2,4-dichlorobenzoate
• InChI: InChI=1S/C23H13Cl2F3N2O3/c24-15-8-9-16(18(25)11-15)22(32)33-29-20-17-6-1-2-7-19(17)30(21(20)31)12-13-4-3-5-14(10-13)23(26,27)28/h1-11H,12H2/b29-20-
• InChI Key: OHAUXBKPCLEXEQ-BRPDVVIDSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NOC(=O)C3=C(C=C(C=C3)Cl)Cl)C(=O)N2CC4=CC(=CC=C4)C(F)(F)F
• Isomeric SMILES: C1=CC=C2C(=C1)/C(=N/OC(=O)C3=C(C=C(C=C3)Cl)Cl)/C(=O)N2CC4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C23H13Cl2F3N2O3
• Molecular Weight: 493.3 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight (493.26) and molecular formula (C23H13Cl2F3N2O3). Other properties such as melting point, boiling point, and density were not found in the sources I retrieved.

Scientific Research Applications

Antibacterial and Antifungal Properties

• Isatin derivatives, including compounds similar to 3-{[(2,4-dichlorobenzoyl)oxy]imino}-1-[3-(trifluoromethyl)benzyl]-1,3-dihydro-2H-indol-2-one, have been synthesized and shown to possess tridentate binding sites which allow for interaction with metal atoms. These metal complexes have been demonstrated to exhibit significant in-vitro antibacterial and antifungal properties against selected fungal and bacterial species, proving more biologically active than their uncomplexed ligand counterparts (Khalid, Sumrra, & Chohan, 2020).

Galanin Receptor Binding Affinity

• Amino analogs of compounds structurally similar to 3-{[(2,4-dichlorobenzoyl)oxy]imino}-1-[3-(trifluoromethyl)benzyl]-1,3-dihydro-2H-indol-2-one have been synthesized, aiming to retain high affinity for the human galanin Gal3 receptor, demonstrating potent binding affinity and improved solubility (Konkel et al., 2006).

Antimalarial and Antitubercular Properties

• Several derivatives of 3-{[(2,4-dichlorobenzoyl)oxy]imino}-1-[3-(trifluoromethyl)benzyl]-1,3-dihydro-2H-indol-2-one have shown potential as antimalarial and antitubercular agents, offering promising avenues for developing treatments for these diseases (Kesten et al., 1992); (Akhaja & Raval, 2012).

Central Nervous System Depressant Activity

• Some synthesized derivatives of 3-{[(2,4-dichlorobenzoyl)oxy]imino}-1-[3-(trifluoromethyl)benzyl]-1,3-dihydro-2H-indol-2-one were screened for their Central Nervous System (CNS) depressant activity and showed promising results, indicating potential applications in the treatment of CNS-related disorders (Rawat & Shukla, 2016).

Mechanism of Action

The mechanism of action of this compound is not specified in the sources I found. The mechanism of action typically refers to how a compound interacts with biological systems, which is not applicable here as this compound is not intended for human or veterinary use.